Cas no 941915-97-5 (N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide)

• Product Name: N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide
• CAS No: 941915-97-5
• MF: C₂₁H₂₁FN₂O₄S₂
• MW: 448.530846357346
• CID: 6205747
• PubChem ID: 16850259
• Update Time: 2025-06-14

N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide
• N-[4-[(3,5-dimethoxyphenyl)methylsulfanylmethyl]-1,3-thiazol-2-yl]-2-(2-fluorophenoxy)acetamide
• N-[4-({[(3,5-dimethoxyphenyl)methyl]sulfanyl}methyl)-1,3-thiazol-2-yl]-2-(2-fluorophenoxy)acetamide
• N-(4-(((3,5-dimethoxybenzyl)thio)methyl)thiazol-2-yl)-2-(2-fluorophenoxy)acetamide
• AKOS024650355
• F2468-0434
• 941915-97-5

• Inchi： 1S/C21H21FN2O4S2/c1-26-16-7-14(8-17(9-16)27-2)11-29-12-15-13-30-21(23-15)24-20(25)10-28-19-6-4-3-5-18(19)22/h3-9,13H,10-12H2,1-2H3,(H,23,24,25)
• InChI Key： WXFZPTHWKUEQIR-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(NC(COC2C=CC=CC=2F)=O)=N1)CC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 448.09267766g/mol
• Monoisotopic Mass: 448.09267766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 123Ų

Additional information on N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide

Research Brief on N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide (CAS: 941915-97-5)

In recent years, the compound N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide (CAS: 941915-97-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of targeted drug design and development. The presence of a thiazole ring, fluorophenoxy group, and dimethoxyphenyl moiety suggests its potential as a modulator of various biological pathways, making it a promising candidate for further study.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One key area of investigation has been its interaction with specific protein targets, such as kinases or G-protein-coupled receptors (GPCRs), which are often implicated in disease processes. Preliminary data indicate that the compound exhibits selective binding affinity, which could be leveraged for the development of novel therapeutics with reduced off-target effects. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been under scrutiny to assess its viability as a drug candidate.

The synthesis and optimization of N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of derivatives with enhanced potency and selectivity. For instance, modifications to the thioether linkage or the fluorophenoxy group have yielded compounds with improved bioavailability and metabolic stability. These efforts underscore the importance of structure-activity relationship (SAR) studies in the rational design of next-generation pharmaceuticals.

In vitro and in vivo studies have provided valuable insights into the compound's therapeutic potential. For example, in models of inflammatory diseases, the compound has demonstrated significant anti-inflammatory activity, likely mediated through the inhibition of pro-inflammatory cytokines. Similarly, in oncology research, preliminary results suggest that it may inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings highlight the versatility of N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide as a scaffold for drug development across multiple therapeutic areas.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as solubility, toxicity, and formulation stability need to be addressed to ensure its suitability for human use. Ongoing research aims to overcome these hurdles through innovative drug delivery systems and further chemical modifications. Collaborative efforts between academia and industry will be crucial in advancing this compound through the drug development pipeline.

In conclusion, N-4-({(3,5-dimethoxyphenyl)methylsulfanyl}methyl)-1,3-thiazol-2-yl-2-(2-fluorophenoxy)acetamide represents a compelling case study in the intersection of chemical biology and pharmaceutical research. Its unique structural attributes and promising biological activities make it a valuable subject for continued investigation. As research progresses, this compound may pave the way for the discovery of new therapeutic agents with enhanced efficacy and safety profiles.